Cas no 850864-57-2 (Ethyl 6-chloro-5-(trifluoromethyl)picolinate)

• Product Name: Ethyl 6-chloro-5-(trifluoromethyl)picolinate
• CAS No: 850864-57-2
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• MDL: MFCD23106414
• CID: 1038554
• PubChem ID: 70701014
• Update Time: 2025-04-20

Ethyl 6-chloro-5-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-5-(trifluoromethyl)picolinate
• Ethyl 6-chloro-5-(trifluoromethyl)-2-pyridinecarboxylate
• Ethyl 6-chloro-5-(trifluoromethyl)picolite
• ethyl 6-chloro-5-(trifluoromethyl)pyridine-2-carboxylate
• DTXSID50743793
• AS-51884
• CS-0049416
• P13822
• SY234015
• Ethyl6-chloro-5-(trifluoromethyl)picolinate
• A863715
• AKOS016002757
• 6-chloro-5-trifluoromethyl-pyridinecarboxylic acid ethyl ester
• MFCD23106414
• SCHEMBL5432959
• 6-chloro-5-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester
• PB19838
• 850864-57-2
• DB-198301

• MDL： MFCD23106414
• Inchi： 1S/C9H7ClF3NO2/c1-2-16-8(15)6-4-3-5(7(10)14-6)9(11,12)13/h3-4H,2H2,1H3
• InChI Key： MZFYHQVXTYZCSY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 253.01200
• Monoisotopic Mass: 253.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 2.93050